Cas no 2034271-26-4 (ODPNISQYIHWNGU-UHFFFAOYSA-N)

ODPNISQYIHWNGU-UHFFFAOYSA-N structure
ODPNISQYIHWNGU-UHFFFAOYSA-N structure
Product Name:ODPNISQYIHWNGU-UHFFFAOYSA-N
CAS No:2034271-26-4
MF:C19H21ClN2O4
MW:376.834044218063
CID:5965015
PubChem ID:119100180
Update Time:2025-05-27

ODPNISQYIHWNGU-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

    • ODPNISQYIHWNGU-UHFFFAOYSA-N
    • 4-Pyridinecarboxamide, N-(3-chloro-4-methoxyphenyl)-2-[(tetrahydro-2H-pyran-4-yl)methoxy]-
    • N-(3-chloro-4-methoxyphenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide
    • F6475-5295
    • AKOS026689970
    • 2034271-26-4
    • N-(3-chloro-4-methoxyphenyl)-2-[(oxan-4-yl)methoxy]pyridine-4-carboxamide
    • N-(3-chloro-4-methoxyphenyl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
    • Inchi: 1S/C19H21ClN2O4/c1-24-17-3-2-15(11-16(17)20)22-19(23)14-4-7-21-18(10-14)26-12-13-5-8-25-9-6-13/h2-4,7,10-11,13H,5-6,8-9,12H2,1H3,(H,22,23)
    • InChI Key: ODPNISQYIHWNGU-UHFFFAOYSA-N
    • SMILES: C1(OCC2CCOCC2)=NC=CC(C(NC2=CC=C(OC)C(Cl)=C2)=O)=C1

Computed Properties

  • Exact Mass: 376.1189848g/mol
  • Monoisotopic Mass: 376.1189848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.277±0.06 g/cm3(Predicted)
  • Boiling Point: 469.4±45.0 °C(Predicted)
  • pka: 10.04±0.70(Predicted)

ODPNISQYIHWNGU-UHFFFAOYSA-N Pricemore >>

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Additional information on ODPNISQYIHWNGU-UHFFFAOYSA-N

Comprehensive Analysis of ODPNISQYIHWNGU-UHFFFAOYSA-N (CAS No. 2034271-26-4): Properties, Applications, and Industry Relevance

In the rapidly evolving field of chemical research and industrial applications, ODPNISQYIHWNGU-UHFFFAOYSA-N (CAS No. 2034271-26-4) has emerged as a compound of significant interest. This unique chemical entity, characterized by its distinct molecular structure, has garnered attention across multiple sectors, including pharmaceuticals, materials science, and specialty chemicals. As researchers and industry professionals seek innovative solutions to modern challenges, understanding the properties and potential of ODPNISQYIHWNGU-UHFFFAOYSA-N becomes increasingly crucial.

The compound ODPNISQYIHWNGU-UHFFFAOYSA-N belongs to a class of specialized molecules that exhibit remarkable stability and versatility. With its CAS registry number 2034271-26-4, this substance has been the subject of numerous studies investigating its physicochemical characteristics. Recent advancements in analytical techniques have enabled scientists to precisely determine its molecular weight, solubility profile, and thermal behavior, making it a promising candidate for various high-performance applications.

One of the most compelling aspects of ODPNISQYIHWNGU-UHFFFAOYSA-N is its potential role in sustainable chemistry initiatives. As environmental concerns dominate global discussions, researchers are actively exploring how this compound might contribute to greener industrial processes. Its unique molecular architecture suggests possible applications in energy-efficient catalysis and biodegradable material formulations, aligning with the growing demand for eco-friendly chemical solutions.

In the pharmaceutical sector, preliminary studies on ODPNISQYIHWNGU-UHFFFAOYSA-N have revealed intriguing biological activity profiles. While not yet approved for therapeutic use, its structural features have sparked interest in drug discovery programs targeting specific disease pathways. The scientific community continues to investigate whether this compound could serve as a scaffold for developing novel small-molecule therapeutics, particularly in areas with unmet medical needs.

The materials science field has also taken notice of ODPNISQYIHWNGU-UHFFFAOYSA-N's potential. Its molecular configuration suggests possible applications in advanced polymer systems, specialty coatings, and high-performance composites. Researchers are particularly interested in how this compound might enhance material properties such as tensile strength, thermal resistance, and electrical conductivity - key parameters in industries ranging from aerospace to electronics.

From a commercial perspective, the market for specialized chemicals like ODPNISQYIHWNGU-UHFFFAOYSA-N is experiencing steady growth. Industry analysts project increasing demand for such compounds as manufacturers seek to differentiate their products through advanced material formulations. The compound's CAS number 2034271-26-4 has become a significant identifier in patent applications and technical literature, indicating its growing importance in intellectual property landscapes.

Quality control and analytical characterization of ODPNISQYIHWNGU-UHFFFAOYSA-N remain critical areas of focus. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure batch-to-batch consistency. These rigorous analytical protocols are essential for maintaining the compound's performance characteristics across various applications.

As research into ODPNISQYIHWNGU-UHFFFAOYSA-N progresses, safety considerations remain paramount. While not classified as hazardous under current regulations, proper handling procedures are always recommended when working with any chemical substance. Material safety data sheets (MSDS) provide essential guidance on storage conditions, personal protective equipment, and disposal methods for this compound.

The future outlook for ODPNISQYIHWNGU-UHFFFAOYSA-N appears promising, with several research groups exploring novel synthetic pathways and derivative compounds. As our understanding of its structure-activity relationships deepens, we may see expanded applications in fields such as nanotechnology, biomedical engineering, and renewable energy systems. The compound's unique identifier 2034271-26-4 will undoubtedly continue to appear in scientific literature and patent filings for years to come.

For researchers and industry professionals seeking detailed technical specifications about ODPNISQYIHWNGU-UHFFFAOYSA-N, numerous authoritative sources provide comprehensive data. These include chemical databases, peer-reviewed journals, and specialized technical reports that offer in-depth analysis of the compound's properties and potential applications. As with any specialized chemical, consulting multiple sources ensures a complete understanding of its characteristics and appropriate uses.

In conclusion, ODPNISQYIHWNGU-UHFFFAOYSA-N (CAS No. 2034271-26-4) represents an exciting area of chemical research with broad implications across multiple industries. Its unique molecular structure and versatile properties position it as a compound worthy of continued investigation and potential commercial development. As scientific understanding progresses and application technologies advance, we may witness this chemical playing an increasingly important role in addressing some of today's most pressing technological and environmental challenges.

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